Cas no 34668-25-2 (Ethyl Furo[2,3-b]pyridine-2-carboxylate)

• Product Name: Ethyl Furo[2,3-b]pyridine-2-carboxylate
• CAS No: 34668-25-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1464773
• PubChem ID: 642126
• Update Time: 2025-11-06

Ethyl Furo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl Furo[2,3-b]pyridine-2-carboxylate
• KB-254103
• furo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• furo&lt
• 2,3-b&gt
• pyridine-2-carboxylic acid
• pyridin-2-carbonsaeure-aethylester
• pyridin-2-carbonsaeure
• Ethyl furo&lt
• pyridine-2-carboxylate
• SureCN844774
• AKOS015945189
• PubChem20928
• KB-254103; furo[2,3-b]pyridine-2-carboxylic acid ethyl ester; furo< 2,3-b> pyridine-2-carboxylic acid; Furo< 2,3-b> pyridin-2-carbonsaeure-aethylester; Furo< 2,3-b> pyridin-2-carbonsaeure; Ethyl furo< 2,3-b> pyridine-2-carboxylate; SureCN844774; AKOS015945189; PubChem20928;
• furo[2,3-b]pyridine-2-carboxylic acid, ethyl ester
• InChI=1/C10H9NO3/c1-2-13-10(12)8-6-7-4-3-5-11-9(7)14-8/h3-6H,2H2,1H
• 34668-25-2
• SCHEMBL843120
• DB-401634

• Inchi： 1S/C10H9NO3/c1-2-13-10(12)8-6-7-4-3-5-11-9(7)14-8/h3-6H,2H2,1H3
• InChI Key： FRAKJSUXVQJONI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl Furo[2,3-b]pyridine-2-carboxylate

Ethyl Furo[2,3-b]pyridine-2-carboxylate (CAS No. 34668-25-2): A Comprehensive Overview

Ethyl Furo[2,3-b]pyridine-2-carboxylate (CAS No. 34668-25-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of fused pyridine-furan derivatives, which are known for their diverse applications in medicinal chemistry and drug discovery.

The molecular structure of Ethyl Furo[2,3-b]pyridine-2-carboxylate consists of a pyridine ring fused with a furan ring, with an ethyl ester group attached to the carboxylate functionality at the 2-position. This specific arrangement of functional groups makes it a versatile scaffold for designing novel pharmacophores. The presence of both nitrogen and oxygen heteroatoms in its structure enhances its potential interactions with biological targets, making it an attractive candidate for further exploration in drug development.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those that exhibit significant binding affinity to biological receptors. Ethyl Furo[2,3-b]pyridine-2-carboxylate has been studied for its potential role in modulating various enzymatic and receptor-mediated pathways. Its structural features suggest that it may interact with targets involved in neurological disorders, inflammation, and cancer.

One of the most compelling aspects of Ethyl Furo[2,3-b]pyridine-2-carboxylate is its ability to serve as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives that exhibit enhanced pharmacological activity. For instance, modifications at the ester group have been explored to improve solubility and metabolic stability, while alterations at the pyridine and furan rings have been investigated to enhance binding affinity to specific biological targets.

The synthesis of Ethyl Furo[2,3-b]pyridine-2-carboxylate typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification. The use of advanced catalytic systems has also been reported to improve reaction efficiency and selectivity.

Recent studies have highlighted the potential of Ethyl Furo[2,3-b]pyridine-2-carboxylate in the development of novel therapeutic agents. For example, research has demonstrated its ability to inhibit certain enzymes implicated in inflammatory pathways. Additionally, preclinical studies have shown promising results in terms of its efficacy against specific cancer cell lines. These findings underscore the compound's potential as a lead molecule for further drug development.

The pharmacokinetic profile of Ethyl Furo[2,3-b]pyridine-2-carboxylate is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational methods, such as molecular docking and dynamic simulations, have been employed to predict the ADME properties of this compound and guide experimental design.

In conclusion, Ethyl Furo[2,3-b]pyridine-2-carboxylate (CAS No. 34668-25-2) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. Its role as a building block for more complex molecules and its reported pharmacological effects make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases.